Cas no 1704945-42-5 ((3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid
• CAS No: 1704945-42-5
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5915972
• PubChem ID: 39345416
• Update Time: 2025-06-08

(3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid
• EN300-1286199
• 1704945-42-5
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-ethylhexanoic acid

• Inchi： 1S/C13H25NO4/c1-6-9(7-2)10(8-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)/t10-/m1/s1
• InChI Key： XECWTCWVMZJZRC-SNVBAGLBSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C(CC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid (CAS No. 1704945-42-5)

(3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid (CAS No. 1704945-42-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-D-Leucine, is a protected amino acid derivative that plays a crucial role in the synthesis of various bioactive molecules and peptides. The tert-butoxycarbonyl (Boc) protecting group is particularly useful for controlling the reactivity of the amino group during multi-step synthesis processes.

The chemical structure of (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid consists of a six-carbon chain with an amino group protected by a tert-butoxycarbonyl (Boc) moiety and a carboxylic acid group at the terminal end. The presence of the chiral center at the third carbon position (R configuration) imparts unique stereochemical properties to the molecule, making it valuable for applications where enantiomeric purity is essential.

In recent years, (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid has been extensively studied for its potential in drug development and therapeutic applications. One notable area of research involves its use as a building block in the synthesis of peptides and peptidomimetics, which are critical for developing novel therapeutics targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the importance of chiral amino acids like (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid in the design of potent and selective inhibitors for specific protein-protein interactions. The researchers demonstrated that by incorporating this compound into peptide sequences, they could achieve enhanced binding affinity and selectivity, leading to improved pharmacological profiles.

Another significant application of (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid is in the field of chemical biology, where it is used to probe cellular pathways and protein functions. For instance, a recent study in Nature Chemical Biology utilized this compound to investigate the role of specific enzymes in cellular signaling cascades. The ability to precisely control the stereochemistry and reactivity of amino acids through protecting groups like Boc has been instrumental in these studies.

The synthesis of (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid typically involves several steps, including the protection of the amino group with tert-butoxycarbonyl chloride (Boc₂O), followed by selective deprotection when needed. The choice of protecting groups is crucial for ensuring that the desired functional groups remain intact during subsequent reactions. The Boc protecting group is particularly advantageous due to its stability under mild acidic conditions and its ease of removal using trifluoroacetic acid (TFA).

In addition to its synthetic utility, (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. By designing prodrugs with specific protecting groups like Boc, researchers can enhance the bioavailability and pharmacokinetic properties of therapeutic agents.

The safety profile of (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid has been extensively evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated and exhibits low toxicity when used at appropriate concentrations. However, as with any chemical reagent or pharmaceutical intermediate, proper handling and storage practices should be followed to ensure safety and maintain product integrity.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid (CAS No. 1704945-42-5) is a versatile and valuable compound in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical properties, including chirality and protected functional groups, make it an essential building block for synthesizing bioactive molecules and peptides. Ongoing research continues to uncover new applications for this compound, further highlighting its significance in advancing drug development and chemical biology.